Cas no 102342-72-3 (Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI))
102342-72-3 structure
Product Name:Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI)
CAS No:102342-72-3
MF:C19H16N6O5
MW:408.36754322052
CID:150744
PubChem ID:128082
Update Time:2025-04-19
Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI)
- 2,2'-dicarbomethoxyamino-5-5'-dibenzimidazolyl ketone
- methyl N-[6-[2-(methoxycarbonylamino)-3H-benzimidazole-5-carbonyl]-1H-benzimidazol-2-yl]carbamate
- 2,2'-bis(carbomethoxyamino)-5,5'-dibenzimidazolyl ketone
- AC1L2T5B
- Carbamic acid, (carbonylbis(1H-benzimidazole-5,2-diyl))bis-, dimethyl ester
- CHEMBL24334
- Compound 82-437
- dimethyl [carbonylbis(1H-benzimidazole-6,2-diyl)]biscarbamate
- Compound 82/437;2,2'-Dicarbomethoxyamino-5-5'-dibenzimidazolyl ketone
- CDRI 82/437
- DTXSID80144931
- 102342-72-3
-
- Inchi: 1S/C19H16N6O5/c1-29-18(27)24-16-20-11-5-3-9(7-13(11)22-16)15(26)10-4-6-12-14(8-10)23-17(21-12)25-19(28)30-2/h3-8H,1-2H3,(H2,20,22,24,27)(H2,21,23,25,28)
- InChI Key: LQKADLSGMTXSKB-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2=C(C=1)NC(NC(=O)OC)=N2)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2
Computed Properties
- Exact Mass: 408.11838
- Monoisotopic Mass: 408.11821763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 151Ų
Experimental Properties
- PSA: 151.09
Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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